Cas no 162640-98-4 (AT-56)

AT-56 structure
AT-56 structure
Product Name:AT-56
CAS No:162640-98-4
MF:C25H27N5
MW:397.515384912491
MDL:MFCD18086874
CID:1004479
PubChem ID:11741525
Update Time:2025-04-20

AT-56 Chemical and Physical Properties

Names and Identifiers

    • AT 56
    • 4-(5H-Dibenzo[a,d]cyclohepten-5-ylidene)-1-[4-(2H-tetrazol-5-yl)butyl]-piperidine
    • AT-56
    • 4-(DIBENZO[1,2-A:1',2'-E][7]ANNULEN-11-YLIDENE)-1-[4-(2H-TETRAZOL-5-YL)BUTYL]PIPERIDINE
    • 4-Dibenzo[a,d]cyclohepten-5-ylidene-1-[4-(2H-tetrazol-5-yl)-butyl]-piperidine
    • 4-(5H-Dibenzo[a,d]cyclohepten-5-ylidene)-1-[4-(1H-tetrazol-5-yl)butyl]piperidine
    • AT56
    • 1-(4-(2H-tetrazol-5-yl)butyl)-4-(5H-dibenzo[a,d][7]annulen-5-ylidene)piperidine
    • Piperidine, 4-(5H-dibenzo[a,d]cyclohepten-5-ylidene)-1-[4-(2H-tetrazol-5-yl)butyl]-
    • C25H27N5
    • CID 11741525
    • GTPL10261
    • SYN5067
    • BCP08667
    • 4-(5H-Dibenzo[a,d]cyclohepten-5-ylidene)-1-[4-(2H-tetraazol-5-yl)butyl]piperidine
    • CHEMBL5303506
    • HY-13988
    • SCHEMBL9053582
    • AC-35204
    • AS-16433
    • CS-0009130
    • 1-[4-(2H-tetrazol-5-yl)butyl]-4-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,9,11,13-heptaenylidene)piperidine
    • NCGC00370706-02
    • SCHEMBL6256621
    • EX-A272
    • s9678
    • 162640-98-4
    • J-009959
    • MFCD18086874
    • AKOS024457667
    • DTXSID00471559
    • 1-[4-(1H-1,2,3,4-TETRAZOL-5-YL)BUTYL]-4-{TRICYCLO[9.4.0.0(3),?]PENTADECA-1(15),3,5,7,9,11,13-HEPTAEN-2-YLIDENE}PIPERIDINE
    • 1-[4-(1H-1,2,3,4-tetrazol-5-yl)butyl]-4-{tricyclo[9.4.0.0(3),?]pentadeca-1(11),3,5,7,9,12,14-heptaen-2-ylidene}piperidine
    • DA-35321
    • AT56/AT-56
    • AT 56, >=98%
    • 1-(4-(2H-tetrazol-5-yl)butyl)-4-(2-tricyclo(9.4.0.03,8)pentadeca-1(15),3,5,7,9,11,13-heptaenylidene)piperidine
    • DTXCID10422375
    • AT-56?
    • MDL: MFCD18086874
    • Inchi: 1S/C25H27N5/c1-3-9-22-19(7-1)12-13-20-8-2-4-10-23(20)25(22)21-14-17-30(18-15-21)16-6-5-11-24-26-28-29-27-24/h1-4,7-10,12-13H,5-6,11,14-18H2,(H,26,27,28,29)
    • InChI Key: LQNGMDUIRLSESZ-UHFFFAOYSA-N
    • SMILES: N1(CCCCC2N=NNN=2)CC/C(=C2/C3C=CC=CC=3C=CC3=CC=CC=C/23)/CC1

Computed Properties

  • Exact Mass: 397.22664588 g/mol
  • Monoisotopic Mass: 397.22664588 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 591
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 57.7
  • Molecular Weight: 397.5

Experimental Properties

  • Density: 1.216±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (2.0E-4 g/L) (25 ºC),

AT-56 Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Storage Condition:−20°C

AT-56 Pricemore >>

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